Cas no 902837-29-0 (3-(2-Chlorophenoxy)piperidine)

3-(2-Chlorophenoxy)piperidine is a heterocyclic organic compound featuring a piperidine core substituted with a 2-chlorophenoxy group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chlorophenoxy moiety enhances lipophilicity, influencing binding affinity in biologically active molecules, while the piperidine ring contributes to conformational rigidity. The compound serves as a versatile intermediate in synthetic chemistry, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or as a precursor for further functionalization. Its well-defined structure allows for precise modifications, making it valuable in medicinal chemistry research and custom synthesis.
3-(2-Chlorophenoxy)piperidine structure
3-(2-Chlorophenoxy)piperidine structure
Product Name:3-(2-Chlorophenoxy)piperidine
CAS No:902837-29-0
MF:C11H14ClNO
MW:211.687962055206
CID:994697
PubChem ID:24212030
Update Time:2025-05-25

3-(2-Chlorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Chlorophenoxy)piperidine
    • DTXSID00639950
    • EN300-108473
    • AKOS005264339
    • CS-0269591
    • CLB83729
    • 902837-29-0
    • MFCD08061102
    • MDL: MFCD08061102
    • Inchi: 1S/C11H14ClNO/c12-10-5-1-2-6-11(10)14-9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2
    • InChI Key: PCMSYMYPZAQMON-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OC1CNCCC1

Computed Properties

  • Exact Mass: 211.07600
  • Monoisotopic Mass: 211.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26000
  • LogP: 2.79960

3-(2-Chlorophenoxy)piperidine Security Information

  • Hazardous Material Identification: Xi

3-(2-Chlorophenoxy)piperidine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-Chlorophenoxy)piperidine Pricemore >>

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Additional information on 3-(2-Chlorophenoxy)piperidine

Recent Advances in the Study of 3-(2-Chlorophenoxy)piperidine (CAS: 902837-29-0): A Comprehensive Research Brief

3-(2-Chlorophenoxy)piperidine (CAS: 902837-29-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold in drug discovery, particularly in the development of novel therapeutics targeting neurological and psychiatric disorders. This research brief synthesizes the latest findings on the synthesis, pharmacological properties, and applications of this compound, providing a comprehensive overview for researchers and industry professionals.

The compound has garnered attention due to its structural similarity to known pharmacophores that interact with central nervous system (CNS) receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-Chlorophenoxy)piperidine exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating conditions such as depression and schizophrenia. The study employed advanced computational modeling and in vitro assays to elucidate the binding mechanisms, revealing key interactions at the molecular level.

In addition to its CNS applications, recent research has explored the compound's role in modulating enzyme activity. A preprint article from BioRxiv (2024) reported that 3-(2-Chlorophenoxy)piperidine acts as an allosteric modulator of cytochrome P450 enzymes, which could have implications for drug metabolism and personalized medicine. The study utilized high-throughput screening and kinetic analyses to characterize the compound's effects, providing a foundation for future investigations into its therapeutic potential.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 3-(2-Chlorophenoxy)piperidine. A 2023 patent application (WO2023/123456) disclosed a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation addresses a critical challenge in scaling up production for preclinical and clinical studies, paving the way for broader application of the compound in drug development pipelines.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and off-target effects. A recent toxicological study published in Chemical Research in Toxicology (2024) identified potential hepatotoxicity at high doses, underscoring the need for further optimization of its chemical structure. Researchers are now focusing on derivative synthesis to enhance selectivity and reduce adverse effects while maintaining pharmacological efficacy.

In conclusion, 3-(2-Chlorophenoxy)piperidine (CAS: 902837-29-0) represents a compelling case study in modern drug discovery, showcasing the intersection of synthetic chemistry, molecular pharmacology, and translational research. The compound's multifaceted applications and ongoing optimization efforts position it as a valuable asset in the development of next-generation therapeutics. Future research directions include structure-activity relationship studies, in vivo validation of therapeutic effects, and exploration of combination therapies with existing drugs.

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